Cas no 2169290-69-9 (1-butyl-9-methyl-1,7-diazaspiro4.5decane)

• Product Name: 1-butyl-9-methyl-1,7-diazaspiro4.5decane
• CAS No: 2169290-69-9
• MF: C₁₃H₂₆N₂
• MW: 210.358943462372
• CID: 6452354
• PubChem ID: 165506594
• Update Time: 2025-10-29

1-butyl-9-methyl-1,7-diazaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 1-butyl-9-methyl-1,7-diazaspiro4.5decane
• 1-butyl-9-methyl-1,7-diazaspiro[4.5]decane
• 2169290-69-9
• EN300-1273918

• Inchi： 1S/C13H26N2/c1-3-4-7-15-8-5-6-13(15)9-12(2)10-14-11-13/h12,14H,3-11H2,1-2H3
• InChI Key： GCLUMCHJSSWNID-UHFFFAOYSA-N
• SMILES： N1(CCCC)CCCC21CNCC(C)C2

Computed Properties

• Exact Mass: 210.209598838g/mol
• Monoisotopic Mass: 210.209598838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 15.3Ų

Additional information on 1-butyl-9-methyl-1,7-diazaspiro4.5decane

Introduction to 1-butyl-9-methyl-1,7-diazaspiro4.5decane (CAS No. 2169290-69-9)

1-butyl-9-methyl-1,7-diazaspiro4.5decane, identified by its Chemical Abstracts Service (CAS) number 2169290-69-9, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This spirocyclic diamine derivative has garnered attention due to its unique structural features and potential biological activities. The compound's molecular framework, featuring a spirocyclic core connected by a nitrogen-nitrogen bond, presents an intriguing scaffold for further chemical modifications and biological evaluations.

The structural motif of 1-butyl-9-methyl-1,7-diazaspiro4.5decane consists of a decane ring system with two nitrogen atoms incorporated at the 1 and 7 positions, creating a spirocyclic connection. The presence of a butyl group at the 1-position and a methyl group at the 9-position further enhances its structural complexity and variability. This arrangement not only contributes to its distinct physicochemical properties but also opens up possibilities for diverse interactions with biological targets.

In recent years, spirocyclic compounds have been extensively studied due to their potential as pharmacophores in drug discovery. The spirocyclic core in 1-butyl-9-methyl-1,7-diazaspiro4.5decane imparts rigidity to the molecule, which can be advantageous in optimizing binding affinity and selectivity towards specific biological targets. Additionally, the presence of nitrogen atoms provides multiple sites for hydrogen bonding and other non-covalent interactions, which are crucial for molecular recognition processes.

One of the most compelling aspects of 1-butyl-9-methyl-1,7-diazaspiro4.5decane is its potential as a lead compound in the development of novel therapeutic agents. Researchers have been exploring its derivatives for various pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer activities. The spirocyclic structure has shown promise in enhancing drug-like properties such as solubility, bioavailability, and metabolic stability.

Recent studies have highlighted the importance of nitrogen-containing heterocycles in medicinal chemistry. The diazaspiro framework in 1-butyl-9-methyl-1,7-diazaspiro4.5decane aligns well with this trend, as nitrogen heterocycles are known to exhibit diverse biological activities due to their ability to form hydrogen bonds and interact with biological macromolecules such as proteins and nucleic acids. The butyl and methyl substituents further modulate the electronic and steric properties of the molecule, allowing for fine-tuning of its biological profile.

The synthesis of 1-butyl-9-methyl-1,7-diazaspiro4.5decane involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic strategies include ring-closing metathesis, reductive amination, and cyclization reactions. The introduction of the butyl and methyl groups can be accomplished through alkylation or methylation reactions, respectively. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating further research into its applications.

The pharmacological evaluation of 1-butyl-9-methyl-1,7-diazaspiro4.5decane has revealed several interesting findings. In vitro studies have demonstrated its ability to interact with various enzymes and receptors, suggesting potential therapeutic effects against multiple diseases. For instance, derivatives of this compound have shown inhibitory activity against certain kinases and proteases that are implicated in cancer progression. Additionally, preliminary studies indicate that it may possess antimicrobial properties by disrupting bacterial cell wall synthesis or interfering with essential metabolic pathways.

The computational modeling of 1-butyl-9-methyl-1,7-diazaspiro4.5decane has provided valuable insights into its binding interactions with biological targets. Molecular docking studies have identified key residues on the target proteins that contribute to binding affinity and selectivity. These findings have guided the design of more potent derivatives with improved pharmacological profiles. Furthermore, computational simulations have helped in understanding the conformational flexibility of the spirocyclic core and how it influences interactions with biological targets.

The future prospects for 1-butyl-9-methyl-1,7-diazaspiro4.5decane are promising as it continues to be explored in various research avenues. One exciting direction is its application in drug discovery programs targeting neglected tropical diseases (NTDs). The unique structural features of this compound make it a versatile scaffold for designing molecules that can address unmet medical needs in these diseases.

Another area of interest is the development of prodrugs based on 1-butyl-9-methyl-1,7-diazaspiro4.5decane to enhance bioavailability or targeted delivery to specific tissues or organs. Prodrug formulations can improve therapeutic efficacy by optimizing pharmacokinetic properties such as absorption, distribution, metabolism, excretion (ADME), and toxicity (T). This approach could lead to more effective treatments for a wide range of diseases without compromising safety.

In conclusion,1-butyl-9-methyl-1,7-diazaspiro4.5decane (CAS No.,2169290) represents a fascinating compound with significant potential in medicinal chemistry and drug development., Its unique structural features,, along with its observed biological activities, make it an attractive candidate for further exploration., As research continues,, we can expect new insights into its applications across various therapeutic areas., The combination.,of synthetic innovation., computational modeling.,and experimental validation will be crucial in realizing its full potential.,